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Compound of Interest

Compound Name: Acetyl simvastatin

Cat. No.: B029690

Audience: Researchers, scientists, and drug development professionals.

Introduction Simvastatin is a widely prescribed semi-synthetic drug used to lower cholesterol
and reduce the risk of cardiovascular disease.[1][2][3] It functions as a prodrug that, once
hydrolyzed in the body to its active B-hydroxy acid form, inhibits the HMG-CoA reductase
enzyme, a critical rate-limiting step in cholesterol biosynthesis.[1][3][4] The synthesis of
simvastatin from its precursor, lovastatin, is a multi-step process that can generate various
impurities.[4][5][6]

Regulatory bodies like the International Conference on Harmonisation (ICH) mandate the
identification and quantification of impurities in active pharmaceutical ingredients (APIs) and
finished drug products to ensure their quality, safety, and efficacy.[4] Acetyl simvastatin, also
known as Simvastatin EP Impurity B or Simvastatin Acetate, is a known process-related
impurity of simvastatin.[7][8][9][10][11] As such, highly purified acetyl simvastatin serves as a
critical certified reference material (CRM) or pharmaceutical secondary standard for various
analytical applications. These applications include impurity profiling, quality control release
testing, and the development and validation of analytical methods.

Physicochemical and Identity Data

A certified reference standard of acetyl simvastatin provides the basis for accurate
identification and quantification in analytical tests. The key properties are summarized below.
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Property Value References

[(1S,3R,7S,8S,8aR)-8-[2-
[(2R,4R)-4-acetyloxy-6-
oxooxan-2-yllethyl]-3,7-

IUPAC Name _ [9]
dimethyl-1,2,3,7,8,8a-
hexahydronaphthalen-1-yl]

2,2-dimethylbutanoate

4'-Acetylsimvastatin,
Synonyms Simvastatin Acetate, [8][9][10][11]
Simvastatin EP Impurity B

CAS Number 145576-25-6 [12]
Molecular Formula C27H4006 [12][13]
Molecular Weight 460.60 g/mol [13]
Appearance Solid

Biological Context: The Cholesterol Biosynthesis
Pathway

Simvastatin's therapeutic effect is achieved by inhibiting the HMG-CoA reductase enzyme. This
enzyme catalyzes the conversion of HMG-CoA to mevalonic acid, an early and rate-limiting
step in the cholesterol synthesis pathway.[3][14] Understanding this pathway is essential for
researchers studying the mechanism of action of statins and developing related compounds.
Acetyl simvastatin, as a structurally related impurity, is crucial for ensuring that the final drug
product is pure and that its therapeutic action is not compromised by unintended substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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